Cas no 97383-66-9 (4-Pyridineacetonitrile,a-(phenylamino)-)

• Product Name: 4-Pyridineacetonitrile,a-(phenylamino)-
• CAS No: 97383-66-9
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD06245416
• CID: 801064
• PubChem ID: 2771727
• Update Time: 2025-06-14

4-Pyridineacetonitrile,a-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridineacetonitrile,a-(phenylamino)-
• 2-anilino-2-pyridin-4-ylacetonitrile
• PHENYLAMINO-PYRIDIN-4-YL-ACETONITRILE
• PHENYLAMINOPYRIDIN-4-YLACETONITRILE
• GL-0156
• SB78483
• MFCD06245416
• Anilino(pyridin-4-yl)acetonitrile
• CHEMBL407610
• PS-3058
• AKOS005254240
• D-(+)-MALICACIDDIETHYLESTER
• Phenylaminopyridin-4-yl-acetonitrile
• 2-(phenylamino)-2-(pyridin-4-yl)acetonitrile
• DTXSID70378041
• 97383-66-9

• MDL： MFCD06245416
• Inchi： 1S/C13H11N3/c14-10-13(11-6-8-15-9-7-11)16-12-4-2-1-3-5-12/h1-9,13,16H
• InChI Key： ZQEGWGUGAZWBPY-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C#N)C1C=CN=CC=1

Computed Properties

• Exact Mass: 209.09500
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.206
• Boiling Point: 406.3°Cat760mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.646
• PSA: 48.71000
• LogP: 2.83138

4-Pyridineacetonitrile,a-(phenylamino)- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-Pyridineacetonitrile,a-(phenylamino)-

Comprehensive Overview of 4-Pyridineacetonitrile, α-(phenylamino)- (CAS No. 97383-66-9)

4-Pyridineacetonitrile, α-(phenylamino)- (CAS No. 97383-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a pyridine core and phenylamino substitution, is a versatile intermediate in synthetic chemistry. Its molecular structure combines the electron-rich pyridine ring with the reactive nitrile group, making it valuable for constructing complex heterocycles. Researchers frequently explore its applications in drug discovery, catalysis, and material science, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s CAS No. 97383-66-9 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its systematic name, 4-Pyridineacetonitrile, α-(phenylamino)-, reflects the IUPAC nomenclature rules, while alternative names like α-(Phenylamino)-4-pyridineacetonitrile may appear in literature. Such naming variations are critical for patent searches and cross-referencing in academic papers. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, addressing frequent user queries like "nitrile compounds in cancer therapy" or "pyridine derivatives for drug design."

From a synthetic perspective, 4-Pyridineacetonitrile, α-(phenylamino)- is synthesized via nucleophilic substitution or condensation reactions, often under mild conditions to preserve its functional groups. Its nitrile moiety allows further transformations, such as hydrolysis to carboxylic acids or reduction to amines, answering common search terms like "nitrile conversion reactions". The compound’s stability under ambient conditions makes it suitable for high-throughput screening, a demand-driven focus in modern pharmaceutical R&D.

In agrochemical applications, this pyridine derivative is explored for its potential as a pesticide intermediate, resonating with industry searches for "eco-friendly crop protection chemicals." Its structural motifs mimic natural alkaloids, aligning with the trend toward biorational pesticides. Regulatory compliance is ensured by its non-inclusion in restricted substance lists, a key concern for manufacturers.

Analytical characterization of CAS No. 97383-66-9 typically involves HPLC, NMR, and mass spectrometry, addressing lab professionals’ queries about "compound purity verification methods." Its spectral data (e.g., IR peaks at 2250 cm⁻¹ for CN stretch) are documented in open-access databases, enhancing reproducibility—a pillar of open science initiatives.

Market-wise, the compound caters to niche segments like custom synthesis and contract research organizations (CROs). Suppliers often highlight its GMP-grade availability, responding to queries like "high-purity nitrile suppliers." Pricing trends correlate with raw material costs (e.g., pyridine derivatives), a frequent search topic in procurement forums.

In conclusion, 4-Pyridineacetonitrile, α-(phenylamino)- exemplifies the intersection of structural diversity and functional utility in fine chemicals. Its relevance to precision medicine and sustainable agriculture ensures continued interest, while its well-documented properties support safer handling—addressing top-search EHS (Environmental, Health, Safety) guidelines.